Cas no 648896-35-9 (8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-)

• Product Name: 8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-
• CAS No: 648896-35-9
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 413224
• PubChem ID: 57939264
• Update Time: 2025-04-19

8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 2-(2-methyl-1H-imidazol-1-yl)-
• 2-(2-methylimidazol-1-yl)quinolin-8-ol
• DTXSID20728350
• SCHEMBL8344232
• 648896-35-9
• 2-(2-Methyl-1H-imidazol-1-yl)quinolin-8-ol

• Inchi： 1S/C13H11N3O/c1-9-14-7-8-16(9)12-6-5-10-3-2-4-11(17)13(10)15-12/h2-8,17H,1H3
• InChI Key： PCXZGIFDBHIYTB-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=CC(=NC=21)N1C=CN=C1C

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94